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Introduction: The FlexiVent system is a widely used instrument for detailed preclinical
assessment of respiratory mechanics in vivo.[1][2] A common application is the methacholine
challenge, a bronchoprovocation test used to assess airway hyperresponsiveness (AHR), a key
feature of asthma.[3][4] This document provides a detailed standard operating procedure for
conducting a methacholine challenge in mice using the FlexiVent system.

The forced oscillation technique (FOT) employed by the FlexiVent allows for the partitioning of
the respiratory system's response into central airways and lung tissue mechanics, offering
deep insights into the site and nature of airway constriction.[1] By delivering increasing doses
of an aerosolized bronchoconstrictor like methacholine, researchers can generate robust dose-
response curves to characterize AHR with high precision and reproducibility.

Experimental Protocols
Equipment and Reagent Preparation

1.1. FlexiVent System Setup:

o Ensure the FlexiVent FX system and the accompanying flexiWare software are turned on
and properly initialized.

o Select the appropriate FX module and adapter for the subject size (e.g., for mice).
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Connect the tubing and ensure all connections are secure to prevent leaks.

Integrate the Aeroneb ultrasonic nebulizer into the inspiratory line of the system using the
appropriate adapter. The nebulizer allows for precise delivery of aerosolized methacholine.

Calibrate the FlexiVent system, including pressure and volume, according to the
manufacturer's instructions. This typically involves a two-point calibration for the pressure
channel (0 cmH20 and approximately 30 cmH:z0).

1.2. Subject Preparation:

Anesthetize the mouse using a suitable anesthetic agent (e.g., ketamine/xylazine). The
choice of anesthetic can influence respiratory mechanics and should be consistent
throughout a study.

Once the animal is deeply anesthetized (confirmed by lack of pedal withdrawal reflex),
perform a tracheotomy by making a small incision in the neck to expose the trachea.

Insert a tracheal cannula of the appropriate size and secure it firmly with surgical suture to
ensure an airtight seal.

Connect the cannulated animal to the Y-tubing of the FlexiVent ventilator. Ensure the animal
is positioned to avoid any twisting or occlusion of the trachea.

1.3. Methacholine Preparation:
e Prepare a stock solution of methacholine (MCh) in sterile saline (e.g., 50 mg/mL).

o Perform serial dilutions of the stock solution to create a range of concentrations to be used
for the dose-response challenge. The specific concentrations may vary depending on the
animal model and study objectives.

Experimental Procedure

2.1. Mechanical Ventilation and Baseline Measurements:

e Once connected to the ventilator, the animal will be mechanically ventilated. Typical
ventilation parameters for a mouse are a respiratory rate of 150 breaths/min, a tidal volume
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of 10 mL/kg, and a positive end-expiratory pressure (PEEP) of 3 cmH:0.

» To standardize volume history, perform a deep inflation maneuver (e.g., inflating the lungs to
30 cmH20 over 3 seconds). This helps to open any closed airways and ensure a consistent
starting lung volume for all subjects.

o Obtain stable baseline measurements of respiratory mechanics. This is typically done by
performing a series of perturbations, such as the "SnapShot" or "Quick Prime-3"
perturbations, in triplicate.

2.2. Methacholine Challenge:

o Begin the challenge by nebulizing the vehicle control (saline) for a set duration (e.g., 10-90
seconds).

» Following the saline challenge, record respiratory mechanics measurements periodically for
a few minutes to establish the post-saline baseline.

» Proceed with the methacholine dose-response by administering increasing concentrations of
MCh.

o After each MCh nebulization, perform a series of closely spaced measurements (e.g., every
10-15 seconds) for approximately 3 minutes to capture the peak bronchoconstrictor
response.

» Allow for a recovery period between doses if necessary, although many protocols proceed
directly to the next concentration.

Data Acquisition and Analysis

e The flexiWare software automatically calculates and displays various parameters of
respiratory mechanics.

e The primary outcomes of interest in a methacholine challenge are typically:

o Resistance (Rrs): A measure of the total opposition to airflow in the respiratory system.
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o Elastance (Ers): The reciprocal of compliance, representing the stiffness of the respiratory
system.

o Compliance (Crs): A measure of the distensibility of the lungs and chest wall.

o The forced oscillation technique can further partition these parameters into:
o Newtonian resistance (Rn): Resistance of the central airways.

o Tissue damping (G): Related to tissue resistance and energy dissipation in the lung
periphery.

o Tissue elastance (H): Represents the stiffness of the lung tissue.

o For each subject, plot the peak response for each parameter against the corresponding
methacholine concentration to generate dose-response curves.

e The area under the curve (AUC) can also be calculated to represent the total response to
methacholine.

Data Presentation

Table 1: Typical Ventilation Parameters for Mice

Parameter Value Unit
Respiratory Rate 150 breaths/min
Tidal Volume 10 mL/kg

Positive End-Expiratory
Pressure (PEEP)

2-3 cmH20

Inspiratory:Expiratory Ratio 2:3

Table 2: Example Methacholine Dose-Response Concentrations
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Dose Concentration (mg/mL)
Baseline (Saline) 0

Dose 1 0.1

Dose 2 0.3

Dose 3 1.0

Dose 4 3.0

Dose 5 10.0

Dose 6 30.0

Note: These concentrations are examples and

should be optimized for the specific animal

model and study design.

Table 3: Key Respiratory Mechanics Parameters Measured by FlexiVent

Parameter

Abbreviation

Description

Respiratory System

Total resistance of the

) Rrs )
Resistance respiratory system.
) Total elastance (stiffness) of
Respiratory System Elastance Ers )
the respiratory system.
Respiratory System c Total compliance (distensibility)
rs
Compliance of the respiratory system.
_ _ Resistance of the large, central
Newtonian Resistance Rn )
airways.
] ) Reflects energy dissipation in
Tissue Damping G ]
the lung tissues.
_ Represents the stiffness of the
Tissue Elastance H )
lung tissues.
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Caption: Experimental workflow for a FlexiVent methacholine challenge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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